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Compound of Interest

Compound Name: 1,5-Octadiene

Cat. No.: B8347438 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,5-Octadiene

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1,5-octadiene. It is intended for researchers, scientists, and professionals in drug

development and related fields who require detailed information on this compound for their

work. This document summarizes key quantitative data, outlines experimental protocols for

their determination, and provides visualizations of relevant chemical concepts.

Physicochemical Properties
1,5-Octadiene is an unsaturated hydrocarbon with two double bonds, making it a useful

building block in organic synthesis. A summary of its key physicochemical properties is

presented in the table below.
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Property Value Reference

Molecular Formula C₈H₁₄ [1][2]

Molecular Weight 110.20 g/mol [1][2]

IUPAC Name octa-1,5-diene [1][3]

CAS Number 1002-34-2 [2]

Appearance

Not explicitly found, but

expected to be a liquid at room

temperature

Boiling Point
Data not available in search

results
[4]

Melting Point
Data not available in search

results
[4]

Density
Data not available in search

results
[4]

Solubility
Data not available in search

results
[4]

Refractive Index
Data not available in search

results
[4]

Note: Specific experimental values for boiling point, melting point, density, solubility, and

refractive index for 1,5-octadiene were not found in the provided search results. The related

compound 1,5-cyclooctadiene has a boiling point of 149-150 °C, a melting point of -69 °C, and

a density of 0.882 g/mL at 25 °C.[5]

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of a liquid organic compound such as 1,5-octadiene.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] It is a crucial physical property for identification and purity assessment.[7] The

Thiele tube method is a common and efficient technique that requires a small amount of

sample.[8]

Thiele Tube Method[8]

Sample Preparation: A small amount of the liquid sample (less than 0.5 mL) is placed into a

small test tube. A capillary tube, sealed at one end, is then placed into the test tube with the

open end submerged in the liquid and the sealed end upwards.[8]

Apparatus Setup: The small test tube is attached to a thermometer using a rubber band. This

assembly is then placed into a Thiele tube containing a high-boiling point oil (e.g., mineral oil

or silicone oil) to ensure even heat distribution.[8]

Heating: The side arm of the Thiele tube is gently and continuously heated with a Bunsen

burner.[8]

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. Heating is continued until the bubbling is vigorous.[8]

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool. The boiling point is the temperature at which the liquid just begins to be drawn back

into the capillary tube.[8]

Determination of Density
Density is the mass of a substance per unit volume. For a liquid, it can be determined by

measuring the mass of a known volume.[9][10]

Volumetric Method[10][11]

Mass of Empty Container: The mass of a clean, dry graduated cylinder is measured using an

electronic balance.[10][11]

Volume Measurement: A specific volume of the liquid (e.g., 20-25 mL) is added to the

graduated cylinder. The volume is read from the bottom of the meniscus.[10]
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Mass of Container with Liquid: The combined mass of the graduated cylinder and the liquid

is measured.[10][11]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

graduated cylinder from the combined mass. The density is then calculated by dividing the

mass of the liquid by its volume.[9][10]

Temperature: The temperature of the liquid should be recorded as density is temperature-

dependent.[11]

Spectroscopic Characterization
Spectroscopic techniques are essential for elucidating the molecular structure of a compound.

Gas Chromatography-Mass Spectrometry (GC-MS)[12]

Sample Preparation: A dilute solution of 1,5-octadiene is prepared in a volatile solvent like

dichloromethane or hexane.[12]

Injection: A small volume (e.g., 1 µL) of the sample is injected into the gas chromatograph.

[12]

Separation: The sample is vaporized and carried by an inert gas through a capillary column,

which separates the components of the mixture based on their boiling points and interactions

with the column's stationary phase.[12]

Ionization and Fragmentation: As 1,5-octadiene elutes from the column, it enters the mass

spectrometer's ion source. In electron ionization (EI) mode, the molecules are bombarded

with high-energy electrons, causing them to ionize and break into characteristic fragments.

[12]

Detection: The resulting ions are separated by their mass-to-charge ratio (m/z) and detected,

generating a mass spectrum that shows the relative abundance of each fragment.[12]

Infrared (IR) Spectroscopy[12]

Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the

liquid between two salt plates (e.g., NaCl or KBr).[12]
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Background Spectrum: A background spectrum of the empty spectrometer is recorded to

account for atmospheric CO₂ and water vapor.[12]

Sample Spectrum: The IR spectrum of the sample is then recorded. The instrument's

software automatically subtracts the background to yield the final spectrum of the compound.

[12] For a diene like 1,5-octadiene, characteristic C=C stretching and =C-H bending

vibrations would be expected.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy[12]

Sample Preparation: A small amount of the sample (5-10 mg) is dissolved in a deuterated

solvent (e.g., CDCl₃) in an NMR tube. A reference standard like tetramethylsilane (TMS) may

be added.[12]

Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, a standard one-

dimensional proton experiment is performed. For ¹³C NMR, a proton-decoupled experiment

is typically run to obtain singlets for each unique carbon atom.[12]

Analysis: The resulting spectra provide information about the chemical environment of the

hydrogen and carbon atoms in the molecule, allowing for detailed structural elucidation.

Visualizations
The following diagrams illustrate a general workflow for chemical characterization and a

representative reaction of a diene.
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Workflow for Physicochemical Characterization
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Caption: Workflow for the characterization of 1,5-octadiene.
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Generic Electrophilic Addition to a Diene

1,5-Octadiene
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Caption: Generalized reaction pathway for electrophilic addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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